Cas no 2172025-04-4 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylthiomorpholine-2-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylthiomorpholine-2-carboxylic acid
• CAS No: 2172025-04-4
• MF: C₂₇H₃₂N₂O₅S
• MW: 496.618386268616
• CID: 6601366
• PubChem ID: 165510411
• Update Time: 2025-10-30

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylthiomorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylthiomorpholine-2-carboxylic acid
• EN300-1534111
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoyl]thiomorpholine-2-carboxylic acid
• 2172025-04-4

• Inchi： 1S/C27H32N2O5S/c1-27(2,3)23(14-24(30)29-12-13-35-22(15-29)25(31)32)28-26(33)34-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-23H,12-16H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： IRRQXYDKSRWVRT-UHFFFAOYSA-N
• SMILES： S1CCN(CC1C(=O)O)C(CC(C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 496.20319330g/mol
• Monoisotopic Mass: 496.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 121Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylthiomorpholine-2-carboxylic acid

Chemical Profile of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylthiomorpholine-2-carboxylic Acid (CAS No. 2172025-04-4)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylthiomorpholine-2-carboxylic acid, identified by its CAS number 2172025-04-4, is a sophisticated organic compound with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including a thiomorpholine moiety, a fluorenylmethoxycarbonyl (Fmoc) group, and a dimethylpentanoyl backbone. The structural complexity of this molecule not only makes it an intriguing subject for chemical investigation but also suggests broad applicability in drug discovery and molecular design.

The thiomorpholine component in the molecular structure imparts unique steric and electronic properties that can influence the compound's interactions with biological targets. Thiomorpholine derivatives are well-known for their role as chelating agents, protease inhibitors, and pharmacophores in medicinal chemistry. The presence of the Fmoc group further enhances the compound's utility, particularly in peptide synthesis and as a protecting group for amino functions. This dual functionality makes it a valuable intermediate in constructing more complex peptidomimetics and drug candidates.

The dimethylpentanoyl side chain contributes to the compound's hydrophobicity and may influence its solubility and metabolic stability. These characteristics are critical factors when evaluating a molecule's potential as a therapeutic agent. In recent years, there has been growing interest in designing molecules that combine multiple pharmacophoric elements to achieve enhanced binding affinity and selectivity. The architecture of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylthiomorpholine-2-carboxylic acid aligns well with this trend, making it a promising candidate for further exploration.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. By leveraging molecular modeling techniques, researchers can simulate how this compound might bind to biological targets such as enzymes or receptors. Preliminary studies suggest that the fluorenylmethoxycarbonyl moiety could serve as an anchor point for interactions with hydrophobic pockets, while the thiomorpholine ring may engage in hydrogen bonding or hydrophobic interactions with key residues. Such insights are invaluable for guiding experimental design and optimizing lead compounds.

The synthesis of this compound represents a significant achievement in organic chemistry due to its multi-step nature and the requirement for precise regioselectivity. The introduction of the Fmoc group followed by its removal during later synthetic steps necessitates careful control over reaction conditions to avoid side products. Similarly, the incorporation of the dimethylpentanoylthiomorpholine core requires expertise in both peptide coupling techniques and thiol-based reactions. These synthetic challenges underscore the compound's complexity but also highlight its synthetic elegance.

In the context of drug discovery, this molecule has garnered attention for its potential applications in treating neurological disorders. The structural features present in 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylthiomorpholine-2-carboxylic acid bear resemblance to known bioactive scaffolds that interact with neurotransmitter receptors or ion channels. For instance, thiomorpholine derivatives have been explored as acetylcholinesterase inhibitors, which are relevant in Alzheimer's disease therapy. The additional functionalities may further modulate activity profiles, making this compound a rich scaffold for medicinal chemists.

The role of fluorenylmethoxycarbonyl groups is particularly noteworthy in this context. While primarily used as an amino acid protecting group in solid-phase peptide synthesis (SPPS), Fmoc-modified compounds have also been investigated for their ability to enhance drug-like properties such as solubility and metabolic stability. In some cases, Fmoc residues can be incorporated into final drug candidates to improve pharmacokinetic profiles without affecting biological activity. This dual utility—both as a synthetic tool and as part of an active pharmaceutical ingredient—makes compounds like this highly versatile.

Evaluation of potential therapeutic candidates often involves assessing their interaction with biological systems through high-throughput screening (HTS) or virtual screening (VS). Computational methods can predict binding affinities and identify promising targets based on structural features alone. In one study published last year, researchers utilized such approaches to identify novel thiomorpholine derivatives with enhanced inhibitory activity against certain kinases implicated in cancer progression. While 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylthiomorpholine-2-carboxylic acid was not directly tested in this particular study, its structural similarities suggest it could exhibit comparable properties.

The practical applications of this compound extend beyond academic research into industrial settings where novel intermediates are sought for developing next-generation therapeutics. Pharmaceutical companies often invest heavily in synthesizing complex molecules like this one to discover new drugs that address unmet medical needs. The ability to efficiently produce high-purity batches is essential for subsequent preclinical testing and commercialization efforts. Advances in continuous flow chemistry have made it possible to streamline synthetic routes while maintaining high yields—a critical factor when working with multi-functionalized compounds.

From an environmental perspective, sustainable synthesis methods are increasingly important in pharmaceutical manufacturing due to regulatory pressures and public demand for greener processes. Researchers have been exploring biocatalytic routes or solvent-free reactions that minimize waste generation without compromising product quality—a goal that aligns well with current trends toward green chemistry principles applied throughout drug development pipelines.

The future prospects for 4-3-( ({(9H-fluorenine)-9 -yl)methoxycarbonyl}amino)- 44 dimethyl pentanoy1 thiomorpholine - 22 carboxylic acid (CAS No 2172025 - 04 - 44) remain bright given its structural complexity and versatility as an intermediate or lead compound . As computational tools become more sophisticated , scientists will be able better predict how modifications at different positions within its structure might affect biological activity . Such insights will accelerate discovery cycles while reducing costs associated traditional trial-and-error approaches . p >